(Z)-N-(3-allyl-4,7-dimethoxybenzo[d]thiazol-2(3H)-ylidene)-4-(methylsulfonyl)benzamide

• IUPAC Name: N-(4,7-dimethoxy-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)-4-methylsulfonylbenzamide
• InChI: InChI=1S/C20H20N2O5S2/c1-5-12-22-17-15(26-2)10-11-16(27-3)18(17)28-20(22)21-19(23)13-6-8-14(9-7-13)29(4,24)25/h5-11H,1,12H2,2-4H3
• InChI Key: KCVFMTTYAJKWDB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)C)N2CC=C
• Molecular Formula: C20H20N2O5S2
• Molecular Weight: 432.5 g/mol

Description

Thiazole derivatives bearing β-amino acid and aromatic moieties have been synthesized and studied for their antimicrobial properties. These compounds have shown promising results against multidrug-resistant pathogens.

Synthesis Analysis

The synthesis of similar thiazole derivatives involves the reaction of a hydrazide solution with phenyl isothiocyanate. The mixture is then refluxed for a certain period.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiazole derivatives can vary widely depending on the specific substituents present on the thiazole ring. In silico ADME characterization of similar compounds revealed that they meet at least 2 Lipinski drug-like properties.

Mechanism of Action

While the mechanism of action of this specific compound is not known, thiazole derivatives have been found to exhibit antimicrobial activity. They have shown selective and potent bactericidal activity against Gram-positive pathogens.

Future Directions

Thiazole derivatives, such as the ones described in the study, could be further explored as a promising scaffold for future development of antifungal and antibacterial agents targeting highly resistant pathogenic microorganisms.